1-(3-Chloro-4-methylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Chloro-4-methylphenyl)piperazine (mCPP) is a chemical compound that belongs to the class of piperazines. It is a psychoactive drug that has been used in scientific research to study the central nervous system. The compound has been synthesized in various ways, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism Of Action
MCPP acts as an agonist of the 5-HT2A and 5-HT2C serotonin receptors. The compound also has affinity for other serotonin receptors, including 5-HT1A, 5-HT1B, and 5-HT1D. The activation of these receptors leads to the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. The exact mechanism of action of 1-(3-Chloro-4-methylphenyl)piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the activation of intracellular signaling pathways.
Biochemical And Physiological Effects
The biochemical and physiological effects of 1-(3-Chloro-4-methylphenyl)piperazine are complex and depend on the dose and route of administration. The compound has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in various brain regions. It has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response. The physiological effects of 1-(3-Chloro-4-methylphenyl)piperazine include changes in heart rate, blood pressure, and body temperature.
Advantages And Limitations For Lab Experiments
MCPP has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. The compound has been extensively studied in animal models, and its effects on behavior and neurochemistry are well understood. However, there are also limitations to the use of 1-(3-Chloro-4-methylphenyl)piperazine in lab experiments. The compound has been shown to have a narrow therapeutic window, and high doses can lead to adverse effects. The compound is also known to induce anxiety and panic in some individuals, which can complicate the interpretation of behavioral experiments.
Future Directions
There are several future directions for research on 1-(3-Chloro-4-methylphenyl)piperazine. One area of interest is the role of the compound in the treatment of psychiatric disorders, such as depression and anxiety. 1-(3-Chloro-4-methylphenyl)piperazine has been shown to have antidepressant and anxiogenic effects in animal models, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is the development of new compounds that target the 5-HT2A and 5-HT2C serotonin receptors. These compounds may have improved therapeutic profiles and fewer adverse effects compared to 1-(3-Chloro-4-methylphenyl)piperazine. Finally, research is needed to better understand the biochemical and physiological effects of 1-(3-Chloro-4-methylphenyl)piperazine, particularly in relation to its effects on neurotransmitter release and intracellular signaling pathways.
Scientific Research Applications
MCPP has been used extensively in scientific research to study the central nervous system. It has been used to investigate the effects of serotonin receptor agonists and antagonists on the brain. The compound has also been used to study the effects of various drugs on the central nervous system, including antidepressants, antipsychotics, and anxiolytics. 1-(3-Chloro-4-methylphenyl)piperazine has been used in animal models to study the effects of drugs on behavior, cognition, and neurochemistry.
properties
CAS RN |
3606-03-9 |
---|---|
Product Name |
1-(3-Chloro-4-methylphenyl)piperazine |
Molecular Formula |
C11H15ClN2 |
Molecular Weight |
210.7 g/mol |
IUPAC Name |
1-(3-chloro-4-methylphenyl)piperazine |
InChI |
InChI=1S/C11H15ClN2/c1-9-2-3-10(8-11(9)12)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3 |
InChI Key |
HZENZTPJJXKSDT-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)N2CCNCC2)Cl |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CCNCC2)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.